5-Bromo-7-methyl-1H-indole-3-carbonitrile

• Molecular Formula: C10H7BrN2
• Molecular Weight: 235.08 g/mol
• IUPAC Name: 5-bromo-7-methyl-1H-indole-3-carbonitrile
• InChI: InChI=1S/C10H7BrN2/c1-6-2-8(11)3-9-7(4-12)5-13-10(6)9/h2-3,5,13H,1H3
• InChI Key: ZQJFSYASHBQGOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1NC=C2C#N)Br

Description

5-Bromo-7-methyl-1H-indole-3-carbonitrile is a useful research compound. Its molecular formula is C10H7BrN2 and its molecular weight is 235.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-indole-3-carboxaldehyde (0.7 g, 2.94 mmol), diammonium hydrogen phosphate (2.05 g, 15.5 mmol) in 1-nitropropane (9 mL) and acetic acid (3 mL) were heated at reflux for 16 h. After cooling to room temperature, the solvents were removed under reduced pressure and water added to the dark residue. After a short while, 5-bromo-1H-indole-3-carbonitrile precipitated rapidly, was filtered, washed severally with water and dried for several hours to afford 0.6 g (87%) of the desired nitrile. LC/MS: tR=1.71 min, 235.01 (MH)+.